Cas no 101237-16-5 (2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
• CAS No: 101237-16-5
• MF: C₂₂H₃₆N₄O₃
• MW: 404.546245574951
• CID: 1128509
• PubChem ID: 13452092
• Update Time: 2025-04-20

2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
• N-hexadecyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• N-hexadecyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
• DTXSID20541243
• SCHEMBL4666212
• 101237-16-5
• N-HEXADECYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
• TQP0993

• Inchi： 1S/C22H36N4O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(26(27)28)22-21(19)24-29-25-22/h16-17,23H,2-15,18H2,1H3
• InChI Key： LUFVRSBIQWUQBO-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCCCCCCCCCCCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 404.27898
• Monoisotopic Mass: 404.27874102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 94.09